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Compound of Interest

Compound Name: Ethyl dihydrogen phosphate

Cat. No.: B155537 Get Quote

Introduction
Ethyl phosphate (EtP) is a crucial biomarker for assessing exposure to organophosphate

compounds, which are widely used as pesticides and flame retardants.[1][2][3][4] Additionally,

EtP is recognized as a minor metabolite of ethanol and can serve as a marker for alcohol

consumption.[5] Accurate and sensitive quantification of ethyl phosphate in human urine is

essential for toxicological risk assessment, environmental monitoring, and clinical studies.[6]

This application note describes a robust and sensitive liquid chromatography-tandem mass

spectrometry (LC-MS/MS) method for the determination of ethyl phosphate in human urine.

The method utilizes a simple and efficient sample preparation procedure, followed by rapid and

selective LC-MS/MS analysis, making it suitable for high-throughput biomonitoring studies.[7][8]

[9]

Principle
This method involves the direct analysis of ethyl phosphate in urine samples after a

straightforward sample preparation step. For rapid screening, a "dilute-and-shoot" approach

can be employed where the urine sample is simply diluted before injection into the LC-MS/MS

system.[10][11] For enhanced sensitivity and to minimize matrix effects, a liquid-liquid

extraction (LLE) or solid-phase extraction (SPE) can be performed.[8][12][13] The separation of

ethyl phosphate from endogenous urine components is achieved using a reversed-phase liquid

chromatography column. Detection and quantification are performed using a triple quadrupole

mass spectrometer operating in the negative ion electrospray ionization (ESI-) mode with

selected reaction monitoring (SRM), which provides high selectivity and sensitivity.[9][12]
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Materials and Methods
Reagents and Materials

Ethyl phosphate standard

Isotopically labeled internal standard (e.g., Diethyl-d10 phosphate)

LC-MS/MS grade acetonitrile, methanol, and water

Formic acid and ammonium formate

Ethyl acetate (for LLE)

Anhydrous sodium sulfate (for LLE)

Human urine (blank matrix for calibration standards)

Instrumentation

Liquid chromatograph (e.g., Agilent 1200 HPLC)[11]

Triple quadrupole mass spectrometer with an electrospray ionization source (e.g., AB Sciex

API 4000)[11]

Analytical column (e.g., Phenomenex Synergi 2.5 µm Hydro-RP, 100 Å, 100 x 2.0 mm)[11]

Experimental Protocols
Preparation of Standard Solutions

Primary Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of ethyl phosphate

in 10 mL of methanol.

Working Standard Solutions: Prepare a series of working standard solutions by serially

diluting the primary stock solution with a mixture of water and acetonitrile (1:1, v/v).

Internal Standard Stock Solution (1 mg/mL): Prepare a stock solution of the isotopically

labeled internal standard in methanol.
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Internal Standard Working Solution (1 µg/mL): Dilute the internal standard stock solution with

a mixture of water and acetonitrile (1:1, v/v).

Sample Preparation
Two alternative protocols are provided: a rapid "Dilute-and-Shoot" method and a more rigorous

Liquid-Liquid Extraction (LLE) method for higher sensitivity.

Protocol 1: Dilute-and-Shoot

Thaw frozen urine samples at room temperature.

Vortex the urine samples for 10 seconds to ensure homogeneity.

Centrifuge the samples at 4000 rpm for 10 minutes to pellet any particulate matter.

In a clean microcentrifuge tube, combine 50 µL of the urine supernatant with 940 µL of the

initial mobile phase and 10 µL of the internal standard working solution.

Vortex the mixture for 10 seconds.

Transfer the final solution to an autosampler vial for LC-MS/MS analysis.

Protocol 2: Liquid-Liquid Extraction (LLE)

Pipette 200 µL of urine into a 2 mL centrifuge tube.[8]

Add 10 µL of the internal standard working solution.

Add 800 µL of cold ethyl acetate.[8]

Vortex the mixture vigorously for 1 minute.[6][8]

Centrifuge at 10,000 rpm for 10 minutes to separate the layers.[6][8]

Carefully transfer the upper organic layer (ethyl acetate) to a clean tube.

Dry the extract under a gentle stream of nitrogen gas.[6][8]
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Reconstitute the residue in 100 µL of the initial mobile phase.[6]

Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Parameters
Liquid Chromatography (LC) Conditions

Parameter Value

Column
Phenomenex Synergi 2.5 µm Hydro-RP, 100 Å,

100 x 2.0 mm

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B Acetonitrile

Gradient
5% B to 95% B in 5 min, hold for 2 min, return to

5% B in 0.1 min, hold for 2.9 min

Flow Rate 0.3 mL/min[11]

Injection Volume 10 µL

Column Temperature 30 °C[11]

Mass Spectrometry (MS) Conditions

Parameter Value

Ionization Mode Negative Electrospray Ionization (ESI-)[9][12]

Ion Spray Voltage -4500 V[11]

Temperature 700 °C[11]

Scan Type Selected Reaction Monitoring (SRM)

Collision Gas Nitrogen

SRM Transitions
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Analyte Precursor Ion (m/z) Product Ion (m/z) Dwell Time (ms)

Ethyl Phosphate 153.0 79.0 150

Ethyl Phosphate

(Quantifier)
153.0 97.0 150

Diethyl-d10

Phosphate (IS)
163.0 79.0 150

Data Analysis and Results
The concentration of ethyl phosphate in the urine samples is determined by constructing a

calibration curve. This is done by plotting the peak area ratio of the analyte to the internal

standard against the concentration of the calibration standards. A linear regression analysis is

then applied to the calibration curve.

Quantitative Data Summary
The following table summarizes the typical quantitative performance of the LC-MS/MS method

for ethyl phosphate in urine, based on published data.[6][8][14]

Parameter Typical Value

Linearity (r²) > 0.99[6]

Limit of Detection (LOD) 0.02 - 1 µg/L[6][10]

Limit of Quantification (LOQ) 0.06 - 2 µg/L[6]

Precision (%RSD) < 15%[6]

Accuracy/Recovery (%) 85 - 115%[6]

Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. researchgate.net [researchgate.net]

3. benchchem.com [benchchem.com]

4. Urinary metabolite concentrations of organophosphorous pesticides, bisphenol A, and
phthalates among pregnant women in Rotterdam, the Netherlands: The Generation R Study
- PMC [pmc.ncbi.nlm.nih.gov]

5. Validated method for the determination of the ethanol consumption markers ethyl
glucuronide, ethyl phosphate, and ethyl sulfate in human urine by reversed-phase/weak
anion exchange liquid chromatography-tandem mass spectrometry - PubMed
[pubmed.ncbi.nlm.nih.gov]

6. benchchem.com [benchchem.com]

7. New sample preparation method to analyse 15 specific and non-specific pesticide
metabolites in human urine using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

8. Development and Validation of a New UFLC–MS/MS Method for the Detection of
Organophosphate Pesticide Metabolites in Urine - PMC [pmc.ncbi.nlm.nih.gov]

9. researchgate.net [researchgate.net]

10. Direct determination of alkyl phosphates in human urine by liquid
chromatography/electrospray tandem mass spectrometry - PubMed
[pubmed.ncbi.nlm.nih.gov]

11. data.biotage.co.jp [data.biotage.co.jp]

12. Development of a novel methodology for determination of dialkyl phosphates in human
urine using liquid chromatography-tandem mass spectrometry - PubMed
[pubmed.ncbi.nlm.nih.gov]

13. mdpi.com [mdpi.com]

14. researchgate.net [researchgate.net]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b155537?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Dimethyl-and-diethyl-phosphate-metabolites-of-OP-pesticides-and-the-internal-standard_fig2_11863583
https://www.researchgate.net/publication/49848979_Determination_of_14_monoalkyl_phosphates_dialkyl_phosphates_and_dialkyl_thiophosphates_by_LC-MSMS_in_human_urinary_samples
https://www.benchchem.com/pdf/Diethyl_Phosphate_vs_Other_Organophosphate_Metabolites_A_Comparative_Guide_for_Biomarker_Selection.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC2628162/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2628162/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2628162/
https://pubmed.ncbi.nlm.nih.gov/16906736/
https://pubmed.ncbi.nlm.nih.gov/16906736/
https://pubmed.ncbi.nlm.nih.gov/16906736/
https://pubmed.ncbi.nlm.nih.gov/16906736/
https://www.benchchem.com/pdf/A_Comparative_Guide_to_the_Quantification_of_Diethyl_Phosphate_in_Urine_GC_MS_vs_LC_MS_MS.pdf
https://pubmed.ncbi.nlm.nih.gov/33540146/
https://pubmed.ncbi.nlm.nih.gov/33540146/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10421278/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10421278/
https://www.researchgate.net/publication/336271310_Development_of_a_novel_methodology_for_determination_of_dialkyl_phosphates_in_human_urine_using_liquid_chromatography-tandem_mass_spectrometry
https://pubmed.ncbi.nlm.nih.gov/12207365/
https://pubmed.ncbi.nlm.nih.gov/12207365/
https://pubmed.ncbi.nlm.nih.gov/12207365/
https://data.biotage.co.jp/pdf/poster/p115.pdf
https://pubmed.ncbi.nlm.nih.gov/31669632/
https://pubmed.ncbi.nlm.nih.gov/31669632/
https://pubmed.ncbi.nlm.nih.gov/31669632/
https://www.mdpi.com/1422-0067/26/18/9025
https://www.researchgate.net/publication/372767639_Development_and_Validation_of_a_New_UFLC-MSMS_Method_for_the_Detection_of_Organophosphate_Pesticide_Metabolites_in_Urine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Application Note: Determination of Ethyl Phosphate in
Human Urine by LC-MS/MS]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b155537#lc-ms-ms-method-for-determining-ethyl-
phosphate-in-urine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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